3-(3-Bromo-5-chlorophenoxy)-4-methylpyridin-2-amine
Cat. No. B8502345
M. Wt: 313.58 g/mol
InChI Key: DWKAUKASASEJEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08404856B2
Procedure details
To a suspension of 3-(3-bromo-5-chlorophenoxy)-4-methylpyridine-2-carboxylic acid (11-3; 2 g, 5.84 mmol) in THF (12 mL) was added triethylamine (1.627 mL, 11.68 mmol), pyridine (944 μL, 11.68 mmol), t-butanol (2.79 mL, 29.2 mmol) and diphenylphosphoryl azide (1.89 mL, 8.76 mmol) and the mixture heated to 65° C. for 35 minutes. After this time, the reaction mixture was diluted with CH2Cl2 (2×100 mL) and washed with water (100 mL). The combined organic extracts were concentrated to an oil on a rotary evaporator. This residue was dissolved in trifluoroacetic acid (20 mL) and allowed to stand for 15 minutes. After this time, the solvent was removed in vacuo and the residue was partitioned between CH2Cl2 (2×100 mL) and saturated aqueous NaHCO3 (50 mL). The combined extracts were concentrated on the rotary evaporator and the residue was purified using a RediSep column (330 g) eluting with a gradient of 0-30% EtOAc/CH2Cl2 to give the title compound. LRMS (M+1)=314.9.
Name
3-(3-bromo-5-chlorophenoxy)-4-methylpyridine-2-carboxylic acid
Quantity
2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([CH:16]=[C:17]([Cl:19])[CH:18]=1)[O:5][C:6]1[C:7](C(O)=O)=[N:8][CH:9]=[CH:10][C:11]=1[CH3:12].C([N:22](CC)CC)C.N1C=CC=CC=1.C(O)(C)(C)C.C1(P(N=[N+]=[N-])(C2C=CC=CC=2)=O)C=CC=CC=1>C1COCC1.C(Cl)Cl>[Br:1][C:2]1[CH:3]=[C:4]([CH:16]=[C:17]([Cl:19])[CH:18]=1)[O:5][C:6]1[C:7]([NH2:22])=[N:8][CH:9]=[CH:10][C:11]=1[CH3:12]
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Inputs
Step One
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Name
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3-(3-bromo-5-chlorophenoxy)-4-methylpyridine-2-carboxylic acid
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrC=1C=C(OC=2C(=NC=CC2C)C(=O)O)C=C(C1)Cl
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Name
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Quantity
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12 mL
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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Quantity
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1.627 mL
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Name
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|
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Quantity
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944 μL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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|
Name
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Quantity
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2.79 mL
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Type
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reactant
|
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Smiles
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C(C)(C)(C)O
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|
Name
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|
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Quantity
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1.89 mL
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(=O)(C1=CC=CC=C1)N=[N+]=[N-]
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Step Three
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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65 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with water (100 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The combined organic extracts were concentrated to an oil on a rotary evaporator
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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This residue was dissolved in trifluoroacetic acid (20 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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After this time, the solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residue was partitioned between CH2Cl2 (2×100 mL) and saturated aqueous NaHCO3 (50 mL)
|
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The combined extracts were concentrated on the rotary evaporator
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified
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WASH
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Type
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WASH
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Details
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eluting with a gradient of 0-30% EtOAc/CH2Cl2
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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BrC=1C=C(OC=2C(=NC=CC2C)N)C=C(C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
